[(E)-2-amino-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate

Specification

• Description: Lysosphingomyelin is an endogenous bioactive sphingolipid and a constituent of lipoproteins. It is produced by the removal of the acyl group from sphingomyelin by a deacylase and acts as a precursor in the biosynthesis of sphingosine-1-phosphate (S1P;). D-erythro Lysosphingomyelin is an agonist of the S1P receptors S1P1, S1P2, and S1P3 (EC50s = 167.7, 368.1, and 482.6 nM, respectively, for the human receptors). It is also an agonist of the orphan receptor ovarian cancer G protein-coupled receptor 1 (ORG1) that induces calcium accumulation in cells overexpressing OGR1 (EC50 = ~35 nM). Levels of D-erythro lysosphingomyelin are increased in skin isolated from patients with atopic dermatitis, as well as postmortem brain from patients with Niemann-Pick disease type A, but not type B. L-threo lysosphingomyelin is also an S1P1-3 agonist (EC50s = 19.3, 131.8, and 313.3 nM, respectively). This product is a mixture of D-erythro and L-threo lysosphingomyelin.
• CAS No.: 82970-80-7
• Molecular Formula: C23H49N2O5P
• Molecular Weight: 464.6 g/mol
• IUPAC Name: [(E)-2-amino-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate
• Standard InChI: InChI=1S/C23H49N2O5P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-23(26)22(24)21-30-31(27,28)29-20-19-25(2,3)4/h17-18,22-23,26H,5-16,19-21,24H2,1-4H3/b18-17+
• Standard InChI Key: JLVSPVFPBBFMBE-ISLYRVAYSA-N
• Isomeric SMILES: CCCCCCCCCCCCC/C=C/C(C(COP(=O)([O-])OCC[N+](C)(C)C)N)O
• SMILES: CCCCCCCCCCCCCC=CC(C(COP(=O)([O-])OCC[N+](C)(C)C)N)O
• Canonical SMILES: CCCCCCCCCCCCCC=CC(C(COP(=O)([O-])OCC[N+](C)(C)C)N)O
• Appearance: Unit:50 mgSolvent:nonePurity:98+%Physical solid